Cas no 1805280-52-7 (6-(Difluoromethyl)-2-iodopyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid
• CAS No: 1805280-52-7
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4847492
• Update Time: 2025-10-19

6-(Difluoromethyl)-2-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid

• Inchi： 1S/C8H6F2INO2/c9-7(10)5-2-1-4(3-6(13)14)8(11)12-5/h1-2,7H,3H2,(H,13,14)
• InChI Key： YCEMRUPNVZVBGJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)F)=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid

Comprehensive Overview of 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid (CAS No. 1805280-52-7)

6-(Difluoromethyl)-2-iodopyridine-3-acetic acid (CAS No. 1805280-52-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and iodopyridine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a pyridine ring substituted with an iodine atom and a difluoromethyl group, makes it particularly valuable for applications in medicinal chemistry and material science.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the potential of this compound in the development of novel therapeutics, particularly in the treatment of inflammatory diseases and cancer. The presence of the difluoromethyl group is known to improve the lipophilicity and membrane permeability of drug candidates, making it a critical feature in modern drug design.

From an agrochemical perspective, 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid is being investigated for its role in the synthesis of next-generation pesticides. The compound's ability to act as a building block for heterocyclic pesticides aligns with the growing need for environmentally friendly and highly effective crop protection solutions. Its iodopyridine moiety is particularly advantageous in creating compounds with targeted action against pests while minimizing off-target effects.

The synthesis of 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid involves multi-step organic reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve the yield and purity of this compound. These innovations are part of a broader trend toward green chemistry, where researchers aim to reduce waste and energy consumption in chemical production.

One of the most frequently asked questions about 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid revolves around its stability and storage conditions. The compound is typically stored under inert conditions to prevent degradation, and its stability is influenced by factors such as temperature and exposure to light. Proper handling and storage are essential to maintain its efficacy in downstream applications.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized healthcare, there is a growing need for compounds that can be tailored to specific patient populations. The structural flexibility of 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid makes it a promising candidate for such applications, particularly in the development of targeted drug delivery systems.

In the context of sustainable chemistry, 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid is being studied for its compatibility with biodegradable materials. Researchers are exploring ways to incorporate this compound into eco-friendly polymers and coatings, which could have significant implications for industries ranging from packaging to electronics.

The compound's relevance to artificial intelligence (AI) in drug discovery is another hot topic. AI-driven platforms are increasingly being used to predict the properties and interactions of molecules like 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid, accelerating the identification of potential drug candidates. This synergy between computational chemistry and experimental research is transforming the pharmaceutical landscape.

In summary, 6-(Difluoromethyl)-2-iodopyridine-3-acetic acid (CAS No. 1805280-52-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and compatibility with modern synthetic techniques make it a valuable asset in the pursuit of innovative solutions for global challenges. As research continues to uncover new uses for this compound, its importance in scientific and industrial contexts is expected to grow exponentially.